Cas no 1780902-53-5 (1-Cyclopentyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 1-Cyclopentyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 1780902-53-5
• MF: C₁₁H₁₇N₃O
• MW: 207.272182226181
• CID: 5698395
• PubChem ID: 105460830
• Update Time: 2025-05-19

1-Cyclopentyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1780902-53-5
• EN300-1594606
• 1-Cyclopentyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde
• 1-Cyclopentyl-5-propan-2-yltriazole-4-carbaldehyde
• 1H-1,2,3-Triazole-4-carboxaldehyde, 1-cyclopentyl-5-(1-methylethyl)-

• Inchi： 1S/C11H17N3O/c1-8(2)11-10(7-15)12-13-14(11)9-5-3-4-6-9/h7-9H,3-6H2,1-2H3
• InChI Key： FUJOESRKTFKEOS-UHFFFAOYSA-N
• SMILES： O=CC1=C(C(C)C)N(C2CCCC2)N=N1

Computed Properties

• Exact Mass: 207.137162174g/mol
• Monoisotopic Mass: 207.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 47.8Ų

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Boiling Point: 359.9±44.0 °C(Predicted)
• pka: 0.12±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 1-Cyclopentyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde

Comprehensive Overview of 1-Cyclopentyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 1780902-53-5)

The compound 1-Cyclopentyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 1780902-53-5) is a highly specialized organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and material sciences. This triazole-based aldehyde is characterized by its cyclopentyl and isopropyl substituents, which contribute to its distinct chemical properties. Researchers and industry professionals are increasingly interested in this compound for its role in click chemistry, drug discovery, and catalysis, making it a subject of numerous scientific investigations.

One of the key reasons for the growing popularity of 1-Cyclopentyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde is its versatility in synthetic chemistry. The triazole ring, a five-membered heterocycle containing three nitrogen atoms, is known for its stability and ability to participate in various chemical reactions. This makes the compound an excellent candidate for constructing complex molecular architectures. Additionally, the presence of the aldehyde functional group allows for further derivatization, enabling the synthesis of a wide range of derivatives with tailored properties. Such features align well with current trends in green chemistry and sustainable synthesis, where efficiency and minimal waste are prioritized.

In the context of drug discovery, 1-Cyclopentyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde has shown promise as a building block for bioactive molecules. The triazole moiety is a common pharmacophore found in many FDA-approved drugs, owing to its ability to mimic amide bonds while offering enhanced metabolic stability. This compound’s cyclopentyl and isopropyl groups further enhance its lipophilicity, which can be advantageous in optimizing drug-like properties such as membrane permeability and bioavailability. As the pharmaceutical industry continues to explore targeted therapies and precision medicine, compounds like this are becoming invaluable tools for medicinal chemists.

Another area where 1-Cyclopentyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde is making waves is in material science. The compound’s ability to form stable coordination complexes with metals has opened doors for its use in catalysis and polymer chemistry. For instance, it can serve as a ligand in transition metal-catalyzed reactions, which are pivotal in producing high-value chemicals. Moreover, its incorporation into polymeric matrices can impart unique mechanical and thermal properties, making it relevant for advanced nanomaterials and smart coatings. These applications are particularly timely, given the increasing demand for high-performance materials in industries ranging from electronics to aerospace.

From a synthetic methodology perspective, the preparation of 1-Cyclopentyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde often involves click chemistry techniques, such as the Huisgen cycloaddition. This reaction is celebrated for its high yield, mild conditions, and compatibility with diverse functional groups. The compound’s synthesis is also a testament to the advancements in organocatalysis and flow chemistry, which are revolutionizing how complex molecules are assembled. As the scientific community strives for more atom-economical and energy-efficient processes, the relevance of such methodologies is expected to grow further.

In conclusion, 1-Cyclopentyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 1780902-53-5) is a multifaceted compound with broad applicability across pharmaceuticals, materials science, and synthetic chemistry. Its unique structural attributes, combined with the rising interest in sustainable chemistry and high-performance materials, position it as a compound of significant scientific and industrial value. As research continues to uncover new uses and derivatives, this molecule is poised to play an even more prominent role in addressing contemporary challenges in science and technology.